Cas no 2305079-41-6 (2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride)

• Product Name: 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride
• CAS No: 2305079-41-6
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• MDL: MFCD31693658
• CID: 4778927
• Update Time: 2026-02-27

2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride
• SB35676

• MDL： MFCD31693658
• Inchi： 1S/C8H10N2.2ClH/c1-6-2-3-7-4-9-5-8(7)10-6;;/h2-3,9H,4-5H2,1H3;2*1H
• InChI Key： KEVDDCGRGNZWNI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=C(C=CC(C)=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 24.9

Additional information on 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride

Research Brief on 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine Dihydrochloride (CAS: 2305079-41-6)

2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride (CAS: 2305079-41-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound belongs to the pyrrolopyridine class, which is known for its diverse biological activities. Recent synthetic methodologies have improved the efficiency of producing 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride, enabling higher yields and purity. These advancements are critical for scaling up production for preclinical and clinical studies. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

Pharmacological studies have demonstrated that 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride exhibits promising activity as a modulator of specific neurotransmitter receptors, including serotonin and dopamine receptors. This suggests potential applications in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary in vitro and in vivo studies have shown that the compound may possess antitumor properties, particularly in inhibiting the proliferation of certain cancer cell lines.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, providing insights for further optimization. Computational modeling and docking studies have further elucidated its interactions with target proteins, offering a foundation for the design of more potent and selective derivatives.

Despite these promising findings, challenges remain in the development of 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.

In conclusion, 2-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and broad pharmacological profile make it a valuable tool for understanding disease mechanisms and developing new treatments. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapies in the coming years.